Cas no 862741-71-7 (4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
• CAS No: 862741-71-7
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 5421097
• Update Time: 2025-06-27

4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine

• Inchi： 1S/C19H20N2O4S/c1-14-8-10-15(11-9-14)17-21-19(18(25-17)20-12-13-24-2)26(22,23)16-6-4-3-5-7-16/h3-11,20H,12-13H2,1-2H3
• InChI Key： ZFWDPECEZJWOMY-UHFFFAOYSA-N
• SMILES： O1C(NCCOC)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine

Compound CAS No. 862741-71-7: 4-(Benzenesulfonyl)-N-(2-Methoxyethyl)-2-(4-Methylphenyl)-1,3-Oxazol-5-Amine

The compound CAS No. 862741-71-7, also known as 4-(Benzenesulfonyl)-N-(2-Methoxyethyl)-2-(4-Methylphenyl)-1,3-Oxazol-5-Amine, is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound belongs to the class of oxazole derivatives, which have been extensively studied for their diverse biological activities and applications in drug design.

Recent studies have highlighted the importance of oxazole derivatives in the development of novel therapeutic agents. The benzenesulfonyl group in this compound contributes to its stability and enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the methoxyethyl amino group and the 4-methylphenyl substituent play crucial roles in modulating the compound's solubility and bioavailability.

Research has shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, its unique structure allows for selective binding to specific receptors, making it a potential lead compound for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 4-(Benzenesulfonyl)-N-(2-Methoxyethyl)-2-(4-Methylphenyl)-1,3-Oxazol-5-Amine involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the benzenesulfonyl group requires precise control over reaction conditions to ensure high yields and purity. Similarly, the introduction of the methoxyethyl amino group involves nucleophilic substitution reactions that are optimized for efficiency and selectivity.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for cardiovascular diseases. Its ability to modulate endothelial function and reduce oxidative stress has been demonstrated in animal models, suggesting its potential for translation into clinical trials. Moreover, its structural versatility allows for further modifications to enhance its efficacy and reduce potential side effects.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of this compound with greater accuracy. Molecular docking studies have revealed that it exhibits strong binding affinity to several drug targets, including cyclooxygenase enzymes and nuclear receptors. These findings underscore its potential as a lead compound for drug discovery efforts.

In conclusion, CAS No. 862741-71-7 represents a cutting-edge molecule with significant implications for pharmaceutical research. Its unique structure, combined with its promising biological activities, positions it as a valuable tool in the development of novel therapeutic agents. Continued research into its properties and applications is expected to yield further insights into its potential as a drug candidate.